Cas no 1198016-45-3 (Methyl 5-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate)

• Product Name: Methyl 5-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate
• CAS No: 1198016-45-3
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 2189633
• Update Time: 2023-08-07

Methyl 5-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate
• NGMLYTLMQBKQQJ-UHFFFAOYSA-N
• Methyl 5-bromo-6-(trifluoromethyl)nicotinate

• Inchi： 1S/C8H5BrF3NO2/c1-15-7(14)4-2-5(9)6(13-3-4)8(10,11)12/h2-3H,1H3
• InChI Key： NGMLYTLMQBKQQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 39.2